ethyl 4-{[5-(2-furyl)-3-oxo-1-cyclohexen-1-yl]amino}benzoate

• IUPAC Name: ethyl 4-[[5-(furan-2-yl)-3-oxocyclohexen-1-yl]amino]benzoate
• InChI: InChI=1S/C19H19NO4/c1-2-23-19(22)13-5-7-15(8-6-13)20-16-10-14(11-17(21)12-16)18-4-3-9-24-18/h3-9,12,14,20H,2,10-11H2,1H3
• InChI Key: LYZKDCURNVNBDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=CC(=O)CC(C2)C3=CC=CO3
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• Solubility: 9.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of complex organic compounds usually involves multiple steps, each requiring specific reagents and conditions. Without specific information on the compound, it’s hard to detail a synthesis process.

Molecular Structure Analysis

The molecular structure of organic compounds is typically determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving a specific organic compound depend on its functional groups. Common reactions include substitution, addition, elimination, and rearrangement reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties of organic compounds can be determined using various analytical techniques. These properties might include melting point, boiling point, solubility, density, and reactivity.

Mechanism of Action

The mechanism of action of an organic compound, especially in a biological context, depends on its structure and the system in which it’s acting. For example, many drugs work by binding to specific proteins in the body and altering their activity.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its specific properties. Material Safety Data Sheets (MSDS) provide information on handling, storage, and disposal, as well as hazards related to fire, explosion, and exposure.

Future Directions

The future directions for research on a specific organic compound would depend on its potential applications. This could include medicinal chemistry if the compound has therapeutic potential, materials science if it could be used in the fabrication of new materials, or environmental science if it has implications for pollution or sustainability.